![molecular formula C22H26N4O5 B4614908 3-{[(3-{[(2-furylmethyl)amino]carbonyl}-1-methyl-1H-pyrazol-4-yl)amino]carbonyl}-7-(1-methylethylidene)bicyclo[2.2.1]heptane-2-carboxylic acid](/img/structure/B4614908.png)
3-{[(3-{[(2-furylmethyl)amino]carbonyl}-1-methyl-1H-pyrazol-4-yl)amino]carbonyl}-7-(1-methylethylidene)bicyclo[2.2.1]heptane-2-carboxylic acid
Overview
Description
3-{[(3-{[(2-furylmethyl)amino]carbonyl}-1-methyl-1H-pyrazol-4-yl)amino]carbonyl}-7-(1-methylethylidene)bicyclo[2.2.1]heptane-2-carboxylic acid is a useful research compound. Its molecular formula is C22H26N4O5 and its molecular weight is 426.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 426.19031994 g/mol and the complexity rating of the compound is 780. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Asymmetric Synthesis
Derivatives of 2-azabicyclo[2.2.1]heptane-3-carboxylates were synthesized via Aza-Diels-Alder reactions with chiral iminium ions, forming cycloadducts with yields up to 52% and diastereomeric excess values up to 90:10 for exo isomers. This demonstrates potential in asymmetric synthesis (Waldmann & Braun, 1991).
Transport Applications
Isomeric 3-aminobicyclo[3.2.1]octane-3-carboxylic acids were compared with 2-aminobicyclo[2.2.1]heptane-2-carboxylic acid for specificity to the Na+-independent membrane transport system in cancer and hepatoma cells. The additional methylene group in the ring system resulted in an optically symmetrical amino acid, important for distinguishing amino acid transport systems (Christensen et al., 1983).
Heterocyclic Dyes Synthesis
5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylic acid was used with S/N-containing heterocyclic diazo salts and aniline derivatives to create carboxylic pyrazolone-based mono-/bi-heterocyclic dyes. These dyes exhibited shifts in λmax depending on the substituent effects and the type of heterocyclic rings, indicating their potential in dye chemistry (Tao et al., 2019).
Amination Catalysis
N-Heterocyclic carbenes were effective catalysts for generating homoenolate species from alpha, beta-unsaturated aldehydes, leading to pyrazolidinones. This indicates the utility of these compounds in catalytic amination processes (Chan & Scheidt, 2008).
Properties
IUPAC Name |
3-[[3-(furan-2-ylmethylcarbamoyl)-1-methylpyrazol-4-yl]carbamoyl]-7-propan-2-ylidenebicyclo[2.2.1]heptane-2-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O5/c1-11(2)16-13-6-7-14(16)18(22(29)30)17(13)20(27)24-15-10-26(3)25-19(15)21(28)23-9-12-5-4-8-31-12/h4-5,8,10,13-14,17-18H,6-7,9H2,1-3H3,(H,23,28)(H,24,27)(H,29,30) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGSFTDAWOKSRAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C1C2CCC1C(C2C(=O)NC3=CN(N=C3C(=O)NCC4=CC=CO4)C)C(=O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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